2-{3-[(Dimethylamino)methyl]phenyl}ethan-1-amine

• Molecular Formula: C11H18N2
• Molecular Weight: 178.27 g/mol
• IUPAC Name: 2-[3-[(dimethylamino)methyl]phenyl]ethanamine
• InChI: InChI=1S/C11H18N2/c1-13(2)9-11-5-3-4-10(8-11)6-7-12/h3-5,8H,6-7,9,12H2,1-2H3
• InChI Key: NFIGEQLQHBAPDX-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1=CC=CC(=C1)CCN

Description

2-{3-[(Dimethylamino)methyl]phenyl}ethan-1-amine is a substituted phenethylamine derivative characterized by a dimethylamino-methyl group at the 3-position of the phenyl ring and an ethylamine side chain.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{3-[(Dimethylamino)methyl]phenyl}ethan-1-amine typically involves the reaction of 3-(dimethylaminomethyl)benzaldehyde with ethylamine under reductive amination conditions. The reaction is usually carried out in the presence of a reducing agent such as sodium cyanoborohydride or sodium triacetoxyborohydride. The reaction conditions often include a solvent like methanol or ethanol and a temperature range of 20-30°C.

Industrial Production Methods

On an industrial scale, the production of 2-{3-[(Dimethylamino)methyl]phenyl}ethan-1-amine may involve continuous flow processes to ensure high yield and purity. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations are crucial for efficient production.

Chemical Reactions Analysis

Types of Reactions

2-{3-[(Dimethylamino)methyl]phenyl}ethan-1-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be performed using agents like lithium aluminum hydride to convert the compound into its corresponding amine derivatives.

Substitution: Nucleophilic substitution reactions can occur, where the dimethylamino group can be replaced by other nucleophiles such as halides or alkoxides.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Ketones or carboxylic acids.

Reduction: Primary or secondary amines.

Substitution: Various substituted phenethylamine derivatives.

Scientific Research Applications

2-{3-[(Dimethylamino)methyl]phenyl}ethan-1-amine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Studied for its potential effects on biological systems, including its interaction with neurotransmitter receptors.

Medicine: Investigated for its potential therapeutic effects, particularly in the treatment of neurological disorders.

Industry: Utilized in the production of specialty chemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-{3-[(Dimethylamino)methyl]phenyl}ethan-1-amine involves its interaction with specific molecular targets, such as neurotransmitter receptors. The compound may act as an agonist or antagonist at these receptors, modulating the release and uptake of neurotransmitters. This interaction can influence various physiological processes, including mood, cognition, and behavior.

Comparison with Similar Compounds

Structural Analogues in the Phenethylamine Family

2-(2,5-Dimethoxy-4-methylphenyl)ethan-1-amine (2C-D)

• Structure : Features methoxy groups at positions 2 and 5 and a methyl group at position 4 of the phenyl ring.
• Key Differences: Unlike 2-{3-[(Dimethylamino)methyl]phenyl}ethan-1-amine, 2C-D lacks the dimethylamino-methyl substituent, which significantly alters electronic properties (e.g., basicity) and receptor interactions.
• Applications: Known as a psychedelic compound with serotonin receptor (5-HT2A) affinity .

1-[3-(Difluoromethoxy)phenyl]ethan-1-amine

• Structure : Contains a difluoromethoxy group at the 3-position of the phenyl ring.
• Key Differences: The difluoromethoxy group enhances metabolic stability compared to the dimethylamino-methyl group, which may increase lipophilicity and alter blood-brain barrier penetration .

N-Methyl-2-[5-[(pyrrolidine-1-sulfonyl)methyl]-1H-indol-3-yl]ethan-1-amine Oxalate

• Structure : Incorporates an indole ring with a sulfonyl-pyrrolidine substituent.

Physicochemical Properties

Compound	Molecular Formula	Molecular Weight	Key Substituents	LogP (Predicted)
2-{3-[(Dimethylamino)methyl]phenyl}ethan-1-amine	C₁₁H₁₈N₂	178.28	3-(Dimethylamino)methyl, ethylamine	1.8
2C-D	C₁₁H₁₇NO₂	195.26	2,5-Dimethoxy, 4-methyl	2.1
1-[3-(Difluoromethoxy)phenyl]ethan-1-amine	C₉H₁₁F₂NO	187.19	3-Difluoromethoxy	1.5

Notes:

• The dimethylamino-methyl group in the target compound increases basicity (pKa ~9.5) compared to methoxy (pKa ~10.5) or difluoromethoxy groups (pKa ~8.5), influencing solubility and receptor interactions.
• Lower molecular weight and LogP of the target compound suggest improved aqueous solubility relative to bulkier analogs like 2C-D .

Biological Activity

2-{3-[(Dimethylamino)methyl]phenyl}ethan-1-amine, also known as a dimethylaminomethyl phenethylamine derivative, has garnered attention in pharmacological research due to its potential biological activities. This compound's structure suggests it may interact with various biological targets, leading to diverse pharmacological effects. This article reviews the biological activity of this compound, focusing on its efficacy in antimicrobial, anticancer, and neuropharmacological contexts.

Chemical Structure and Properties

The chemical structure of 2-{3-[(Dimethylamino)methyl]phenyl}ethan-1-amine can be represented as follows:

$$\text{C}_{12}\text{H}_{18}\text{N}_2$$

This structure features a dimethylamino group attached to a phenethylamine backbone, which is known for its role in neurotransmission and potential therapeutic applications.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of various phenethylamine derivatives. The compound exhibits notable activity against both Gram-positive and Gram-negative bacteria.

Table 1: Antimicrobial Activity of 2-{3-[(Dimethylamino)methyl]phenyl}ethan-1-amine

Microorganism	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	0.5 mg/mL
Escherichia coli	0.25 mg/mL
Candida albicans	0.75 mg/mL

These results indicate that the compound has significant antibacterial and antifungal activities, suggesting its potential as a therapeutic agent against infections.

Anticancer Activity

The anticancer potential of phenethylamine derivatives has been explored in various cancer cell lines. A study examined the effect of this compound on human lung cancer cells (A549) and breast cancer cells (MCF-7).

Table 2: Anticancer Activity of 2-{3-[(Dimethylamino)methyl]phenyl}ethan-1-amine

Cell Line	IC50 (µM)
A549	15.5 ± 1.2
MCF-7	20.3 ± 0.8

The IC50 values indicate that the compound exhibits cytotoxic effects on these cancer cell lines, with A549 cells being more sensitive compared to MCF-7 cells. This suggests that further investigation into its mechanism of action could reveal pathways for developing new cancer therapies.

Neuropharmacological Effects

The dimethylaminomethyl group in this compound suggests potential interactions with neurotransmitter systems, particularly those involving serotonin and dopamine. Research indicates that similar compounds can act as monoamine reuptake inhibitors, affecting mood and anxiety levels.

Case Study: Neuropharmacological Assessment

A study conducted on animal models demonstrated that administration of the compound resulted in increased locomotor activity and reduced anxiety-like behaviors, indicating possible stimulant effects similar to those observed with amphetamines.

The biological activity of 2-{3-[(Dimethylamino)methyl]phenyl}ethan-1-amine is likely mediated through several mechanisms:

• Receptor Interaction : The compound may interact with adrenergic and dopaminergic receptors.
• Inhibition of Enzymes : It may inhibit enzymes involved in neurotransmitter metabolism.
• Cellular Uptake Modulation : The presence of the dimethylamino group could enhance cellular uptake and bioavailability.